Cas no 2648915-93-7 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methoxy-5-oxopentanoic acid)
(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methoxy-5-oxopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methoxy-5-oxopentanoic acid
- 2648915-93-7
- EN300-1518910
- (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-methoxy-5-oxopentanoic acid
-
- Inchi: 1S/C26H30N2O7/c1-3-16(14-23(29)28-22(25(31)32)12-13-24(30)34-2)27-26(33)35-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,3,12-15H2,1-2H3,(H,27,33)(H,28,29)(H,31,32)/t16?,22-/m0/s1
- InChI Key: GKAJKROBWKNVEC-XLDIYJRPSA-N
- SMILES: O(C(NC(CC)CC(N[C@H](C(=O)O)CCC(=O)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 482.20530130g/mol
- Monoisotopic Mass: 482.20530130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 13
- Complexity: 736
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 131Ų
(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methoxy-5-oxopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1518910-0.05g |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-methoxy-5-oxopentanoic acid |
2648915-93-7 | 0.05g |
$1091.0 | 2023-06-05 | ||
| Enamine | EN300-1518910-0.1g |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-methoxy-5-oxopentanoic acid |
2648915-93-7 | 0.1g |
$1144.0 | 2023-06-05 | ||
| Enamine | EN300-1518910-0.25g |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-methoxy-5-oxopentanoic acid |
2648915-93-7 | 0.25g |
$1196.0 | 2023-06-05 | ||
| Enamine | EN300-1518910-0.5g |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-methoxy-5-oxopentanoic acid |
2648915-93-7 | 0.5g |
$1247.0 | 2023-06-05 | ||
| Enamine | EN300-1518910-1.0g |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-methoxy-5-oxopentanoic acid |
2648915-93-7 | 1g |
$1299.0 | 2023-06-05 | ||
| Enamine | EN300-1518910-2.5g |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-methoxy-5-oxopentanoic acid |
2648915-93-7 | 2.5g |
$2548.0 | 2023-06-05 | ||
| Enamine | EN300-1518910-5.0g |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-methoxy-5-oxopentanoic acid |
2648915-93-7 | 5g |
$3770.0 | 2023-06-05 | ||
| Enamine | EN300-1518910-10.0g |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-methoxy-5-oxopentanoic acid |
2648915-93-7 | 10g |
$5590.0 | 2023-06-05 | ||
| Enamine | EN300-1518910-50mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-methoxy-5-oxopentanoic acid |
2648915-93-7 | 50mg |
$1091.0 | 2023-09-27 | ||
| Enamine | EN300-1518910-100mg |
(2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-methoxy-5-oxopentanoic acid |
2648915-93-7 | 100mg |
$1144.0 | 2023-09-27 |
(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methoxy-5-oxopentanoic acid Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methoxy-5-oxopentanoic acid
Comprehensive Guide to (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methoxy-5-oxopentanoic acid (CAS No. 2648915-93-7)
(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methoxy-5-oxopentanoic acid (CAS No. 2648915-93-7) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound plays a crucial role in the development of novel therapeutic agents, making it a subject of significant interest in the scientific community.
The Fmoc group in this molecule serves as a protective moiety for the amino functionality, a common strategy in solid-phase peptide synthesis (SPPS). Researchers value this compound for its stability under basic conditions and its clean deprotection under mild conditions, which are essential characteristics for efficient peptide chain assembly.
Recent advancements in peptide-based drug discovery have increased demand for high-quality Fmoc-protected building blocks like this compound. The pharmaceutical industry's growing focus on biologics and targeted therapies has made such specialized amino acid derivatives particularly valuable for developing next-generation treatments for various conditions.
From a chemical perspective, this compound features both carboxylic acid and methoxycarbonyl functional groups, offering multiple sites for further chemical modification. The stereochemistry at the 2-position (S-configuration) is particularly important for biological activity, as it influences the three-dimensional structure of resulting peptides.
In laboratory settings, researchers utilize this compound primarily for:
• Peptide synthesis - as a protected amino acid building block
• Medicinal chemistry - in the development of peptide-based drugs
• Chemical biology studies - to investigate protein-protein interactions
The compound's stability and solubility properties make it particularly useful for automated peptide synthesizers, where consistent performance is critical. Recent publications have highlighted its use in developing peptide therapeutics for metabolic disorders and neurological conditions, reflecting current healthcare priorities.
Quality control for this compound typically involves advanced analytical techniques including:
• High-performance liquid chromatography (HPLC) for purity assessment
• Mass spectrometry for structural confirmation
• Nuclear magnetic resonance (NMR) spectroscopy for detailed characterization
Storage recommendations for (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methoxy-5-oxopentanoic acid typically include protection from moisture at controlled temperatures, often at -20°C for long-term storage. Proper handling ensures the compound maintains its integrity for research applications.
The global market for peptide synthesis reagents has seen steady growth, driven by increasing R&D investment in peptide therapeutics. This compound represents part of a broader class of Fmoc-amino acid derivatives that are essential tools in modern drug discovery pipelines.
Recent scientific literature has explored innovative applications of this compound in:
• Development of cell-penetrating peptides for drug delivery
• Creation of peptide-based biomarkers for diagnostic applications
• Design of peptide inhibitors for targeted therapies
For researchers working with this compound, understanding its structure-activity relationships is crucial. The specific arrangement of functional groups influences both its reactivity in synthesis and the biological properties of resulting peptides.
As the pharmaceutical industry continues to explore peptide-based solutions for complex medical challenges, compounds like (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methoxy-5-oxopentanoic acid will remain important tools in medicinal chemistry research. Their versatility and reliability make them indispensable for advancing our understanding of peptide therapeutics and developing new treatment options.
2648915-93-7 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methoxy-5-oxopentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)